Cas no 20945-70-4 (5-Methanesulfonyl-2-methoxyaniline)

• Product name: 5-Methanesulfonyl-2-methoxyaniline
• CAS No: 20945-70-4
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD03407993
• CID: 1073918
• PubChem ID: 2759592

5-Methanesulfonyl-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(methylsulfonyl)aniline
• 2-METHOXY-5-METHYLSULFONYLANILINE
• 2-MeO-5-MeSO2-aniline
• 5-methanesulfonyl-2-methoxy-aniline
• 5-methanesulfonyl-2-methoxy-phenylamine
• 5-Methansulfonyl-2-methoxy-anilin
• 6-Methoxy-3-methylsulfon-anilin
• SCHEMBL3344604
• MFCD03407993
• CS-0205006
• 5-METHANESULFONYL-2-METHOXYANILINE
• DTXSID80374857
• VHPBBGKGMPAVPE-UHFFFAOYSA-N
• 2-methoxy-5-methylsulfonyl aniline
• AKOS009487413
• A912081
• EN300-197444
• DS-016441
• VS-0353
• 2-methoxy-5-(methylsulfonyl)Benzenamine
• 20945-70-4
• 2-Methoxy-5-methylsulphonyl aniline
• Benzenamine, 2-methoxy-5-(methylsulfonyl)-
• 5-Methanesulfonyl-2-methoxyaniline

• MDL： MFCD03407993
• Inchi： InChI=1S/C8H11NO3S/c1-12-8-4-3-6(5-7(8)9)13(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： VHPBBGKGMPAVPE-UHFFFAOYSA-N
• SMILES： NC1=CC(S(=O)(C)=O)=CC=C1OC

Computed Properties

• Exact Mass: 201.04600
• Monoisotopic Mass: 201.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.77000
• LogP: 2.34290

5-Methanesulfonyl-2-methoxyaniline Security Information

5-Methanesulfonyl-2-methoxyaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Methanesulfonyl-2-methoxyaniline

Professional Introduction to 2-Methoxy-5-(methylsulfonyl)aniline (CAS No. 20945-70-4)

2-Methoxy-5-(methylsulfonyl)aniline, with the chemical formula C₈H₁₁NOS, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 20945-70-4, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of 2-Methoxy-5-(methylsulfonyl)aniline consists of a benzene ring substituted with a methoxy group at the 2-position and a methylsulfonyl group at the 5-position. This arrangement contributes to its distinct reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its utility in constructing more complex molecules.

In recent years, 2-Methoxy-5-(methylsulfonyl)aniline has been explored for its role in developing novel pharmaceutical agents. Its structural features make it a promising candidate for further investigation in drug discovery programs. Specifically, researchers have been interested in its potential as a precursor for bioactive molecules that could target various therapeutic areas, including oncology and inflammation.

One of the most compelling aspects of 2-Methoxy-5-(methylsulfonyl)aniline is its versatility in chemical transformations. The methoxy and methylsulfonyl groups provide multiple sites for functionalization, allowing chemists to tailor the compound for specific applications. This flexibility has led to several innovative synthetic strategies, where 2-Methoxy-5-(methylsulfonyl)aniline serves as a key building block.

The compound's relevance extends beyond academic research into industrial applications. Its stability and compatibility with various reaction conditions make it suitable for large-scale synthesis. Companies involved in fine chemical manufacturing have shown interest in incorporating 2-Methoxy-5-(methylsulfonyl)aniline into their product portfolios due to its potential economic benefits and scientific value.

The latest advancements in computational chemistry have further highlighted the importance of 2-Methoxy-5-(methylsulfonyl)aniline. Molecular modeling studies suggest that this compound can be engineered to enhance binding affinity with biological targets, making it an attractive candidate for drug development. These simulations have provided valuable insights into optimizing its structure for better pharmacological activity.

In addition to its pharmaceutical applications, 2-Methoxy-5-(methylsulfonyl)aniline has shown promise in materials science. Researchers are investigating its use as a monomer or intermediate in the synthesis of advanced polymers and coatings. The unique electronic properties derived from its substituents make it a candidate for developing materials with enhanced functionality.

The synthesis of 2-Methoxy-5-(methylsulfonyl)aniline itself is an area of active research. Recent publications have described efficient synthetic routes that improve yield and purity, addressing some of the challenges previously associated with producing this compound on a larger scale. These developments are crucial for ensuring that sufficient quantities of high-quality material are available for both research and industrial purposes.

The environmental impact of producing and using 2-Methoxy-5-(methylsulfonyl)aniline is also being considered. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are paramount.

In conclusion, 2-Methoxy-5-(methylsulfonyl)aniline (CAS No. 20945-70-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure, reactivity, and versatility make it a valuable asset in pharmaceutical research, industrial chemistry, and materials science. As advancements continue to emerge, the importance of this compound is likely to grow, driving further innovation and application development.